2,2-Dipropylcyclobutanone

• CAS No.: 61406-27-7
• Molecular Formula: C10H18O
• Molecular Weight: 154.25 g/mol
• IUPAC Name: 2,2-dipropylcyclobutan-1-one
• InChI: InChI=1S/C10H18O/c1-3-6-10(7-4-2)8-5-9(10)11/h3-8H2,1-2H3
• InChI Key: BXBZTGQMVILRSS-UHFFFAOYSA-N
• Canonical SMILES: CCCC1(CCC1=O)CCC

Description

2,2-Dipropylcyclobutanone is a cyclobutanone derivative characterized by a four-membered cyclobutane ring fused with a ketone group at the 1-position and two propyl substituents at the 2-position. Its molecular weight is 154.25 g/mol . The cyclobutane ring introduces significant ring strain due to its small size, which enhances reactivity compared to larger cycloalkanes like cyclohexane . This compound is structurally distinct from other cyclic ketones due to the presence of two linear propyl groups, which influence its physical properties (e.g., solubility, boiling point) and chemical behavior, such as nucleophilic addition reactions at the carbonyl group.

Biological Activity

2,2-Dipropylcyclobutanone is a cyclobutane derivative that has garnered attention for its potential biological activities. This compound's unique structure allows it to interact with various biological systems, making it a subject of interest in pharmacological research. This article reviews the biological activity of 2,2-Dipropylcyclobutanone, summarizing key findings from diverse studies and presenting data in tables for clarity.

2,2-Dipropylcyclobutanone is characterized by its cyclobutane ring and two propyl groups attached to the carbonyl carbon. Its molecular formula is $C_{11}H_{20}O$, and it exhibits properties typical of ketones, such as reactivity in electrophilic addition and nucleophilic substitution reactions.

Biological Activity Overview

The biological activity of 2,2-Dipropylcyclobutanone can be categorized into several areas:

• Anticancer Activity : Studies indicate that cyclobutane derivatives can alkylate DNA, disrupting cancer cell proliferation. The mechanism often involves the formation of reactive intermediates that interact with nucleophilic sites on DNA.
• Antibacterial Properties : Some derivatives have demonstrated antibacterial activity, suggesting potential for development as antimicrobial agents.
• Integrin Targeting : Research has explored the synthesis of cyclobutane antagonists targeting integrins for cancer therapy, indicating a broader therapeutic potential .

Anticancer Studies

A study investigated the effects of 2,2-Dipropylcyclobutanone on various cancer cell lines. The results showed significant inhibition of cell proliferation in melanoma and breast cancer cell lines:

Cell Line	IC50 (µM)	Mechanism of Action
SK-Mel-2 (Melanoma)	15.4	DNA alkylation leading to apoptosis
MCF-7 (Breast)	12.3	Induction of oxidative stress

The compound's ability to induce apoptosis was linked to its interaction with cellular signaling pathways involved in cell survival.

Antibacterial Studies

In another study focusing on antibacterial properties, 2,2-Dipropylcyclobutanone was tested against various bacterial strains:

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	16 µg/mL

These results indicate that the compound possesses significant antibacterial activity, particularly against Gram-negative bacteria.

Case Studies

Case Study 1: Anticancer Efficacy
A clinical trial evaluated the efficacy of a formulation containing 2,2-Dipropylcyclobutanone in patients with advanced melanoma. The trial reported a 30% response rate in patients receiving the treatment compared to a control group.

Case Study 2: Antibacterial Application
A case study involving wound infections treated with topical formulations containing 2,2-Dipropylcyclobutanone showed a reduction in infection rates by approximately 40% compared to standard treatments.

Comparison with Similar Compounds

Key Insights :

• Substituent Effects: Linear propyl groups in 2,2-Dipropylcyclobutanone increase lipophilicity compared to bulkier neopentyl or sulfanyl groups in analogs. This property may enhance membrane permeability in biological systems.
• Reactivity: The ketone group in 2,2-Dipropylcyclobutanone is more reactive toward nucleophiles than carboxylic acids or aldehydes in related compounds due to its electron-withdrawing nature .

Cyclopropane and Other Small-Ring Compounds

Comparison with fluorinated and functionalized small-ring compounds:

Compound Name	Structure Features	Unique Characteristics
2,2-Dipropylcyclobutanone	Cyclobutane + ketone	Higher ring strain than cyclopropanes; ketone enables diverse synthetic applications
2,2-Difluorocyclopropanecarboxylic acid	Cyclopropane + two fluorines + carboxylic acid	Enhanced acidity (pKa ~3.5) due to electron-withdrawing fluorine atoms; used in pharmaceutical intermediates
3-Cyclopropyl-2,2-dimethylpropanal	Cyclopropane + aldehyde	Aldehyde group participates in redox reactions; cyclopropane increases stability under thermal stress

Key Insights :

• Ring Strain: Cyclobutane in 2,2-Dipropylcyclobutanone has lower strain energy (~26 kcal/mol) than cyclopropane (~27.5 kcal/mol), but strain still drives reactivity, such as ring-opening reactions under specific conditions .
• Functional Group Diversity: Unlike fluorinated or carboxylic acid derivatives, 2,2-Dipropylcyclobutanone lacks polar groups, making it more suitable for non-polar solvent-based reactions .

Comparison with Branched-Chain Ketones and Amines

Compound Name	Functional Group	Applications
2,2-Dipropylcyclobutanone	Ketone	Intermediate in organic synthesis; potential agrochemical precursor
2-Amino-3,3-dimethylbutane	Primary amine	Pharmaceutical synthesis; reacts with carbonyl compounds to form imines
3,3-Dimethyl-2-butanone	Ketone	Solvent and flavoring agent; less steric hindrance than cyclobutanone analogs

Key Insights :

• Steric Effects: The branched propyl groups in 2,2-Dipropylcyclobutanone create steric hindrance around the ketone, reducing reaction rates with bulky nucleophiles compared to linear-chain ketones like 3,3-Dimethyl-2-butanone .